5-fluoro-N-1H-indazol-5-ylquinazolin-4-amine

• Molecular Formula: C15H10FN5
• Molecular Weight: 279.27 g/mol
• IUPAC Name: 5-fluoro-N-(1H-indazol-5-yl)quinazolin-4-amine
• InChI: InChI=1S/C15H10FN5/c16-11-2-1-3-13-14(11)15(18-8-17-13)20-10-4-5-12-9(6-10)7-19-21-12/h1-8H,(H,19,21)(H,17,18,20)
• InChI Key: VNZJEXMNBYJJTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)C(=NC=N2)NC3=CC4=C(C=C3)NN=C4

Description

5-fluoro-N-1H-indazol-5-ylquinazolin-4-amine is a useful research compound. Its molecular formula is C15H10FN5 and its molecular weight is 279.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A stirred partial solution of 4-chloro-5-fluoroquinazoline (10.95 g, 60 mmol) and 5-aminoindazole (7.98 g, 60 mmol) in isopropanol (300 ml) was heated under reflux for 3 hours. On cooling to ambient temperature the product hydrochloride salt was filtered off and washed with isopropanol and ether. The salt was heated with water (400 ml)/ethanol (100 ml) and the partial solution was basified with aqueous ammonia. The precipitated solid was filtered off and washed with water to provide 5-fluoro-N-1H-indazol-5-ylquinazolin-4-amine (14.91 g, 89%); NMR spectrum (300 MHz) 7.42 (dd, 1H), 7.53 (s, 2H), 7.60 (d, 1H), 7.83 (m, 1H), 8.08 (d, 2H), 8.50 (s, 1H), 9.20 (d, 1H), 13.05 (s, 1H); Mass spectrum MH+ 280.